Brain Uptake Linearity at High Flow Rates
A procurement-critical differentiation is that ⁹⁹ᵐTc-HMPAO brain uptake correlates linearly with cerebral perfusion measured by labeled microspheres up to approximately 200 mL/100 g/min. In contrast, ⁹⁹ᵐTc-ECD uptake does not increase linearly with perfusion at high flow rates [1]. This saturation behavior of ECD is a recognized limitation specifically cited for ictal imaging of epileptic patients, where hyperperfusion during seizure activity must be accurately captured. Although a 2021 clinical study of 196 patients found no statistically significant difference in lateralization rates between stabilized HMPAO (65.5%) and ECD (72.1%, P = 0.36), the tracer choice remains consequential because HMPAO's maintained linearity at supraphysiological flow provides theoretical advantage for detecting the seizure onset zone when hyperperfusion is extreme [2].
| Evidence Dimension | Linearity of brain uptake versus cerebral perfusion |
|---|---|
| Target Compound Data | Near-linear correlation up to ~200 mL/100 g/min (⁹⁹ᵐTc-HMPAO) |
| Comparator Or Baseline | ⁹⁹ᵐTc-ECD: uptake does not increase linearly at high flow rates; uptake plateau at elevated perfusion |
| Quantified Difference | HMPAO maintains linear correlation at flow rates where ECD saturates; quantitative threshold: ~200 mL/100 g/min for HMPAO linearity |
| Conditions | Rodent microsphere validation and human SPECT studies; radiology textbook synthesis [1] |
Why This Matters
For nuclear medicine departments performing presurgical epilepsy evaluation, the choice of tracer directly affects the ability to detect and quantitate ictal hyperperfusion; procurement should favor the tracer with the more linear flow–uptake relationship for this indication.
- [1] Delbeke D, Cunha C. Neurologic Imaging. Radiology Key, 2016. Section: 'A limitation of ⁹⁹ᵐTc-ECD is that the uptake does not increase linearly with perfusion at high flow rates—a limitation for indications such as ictal imaging of epileptic patients.' View Source
- [2] Jaber M, et al. No Evidence to Favor ⁹⁹ᵐTc-HMPAO or ⁹⁹ᵐTc-ECD for Ictal Brain Perfusion SPECT for Identification of the Seizure Onset Zone. Clin Nucl Med. 2021;46(11):890-895. View Source
